Cas no 2172157-01-4 (2-(3-fluoro-2-hydroxypropyl)oxane-2-carbonitrile)

• Product Name: 2-(3-fluoro-2-hydroxypropyl)oxane-2-carbonitrile
• CAS No: 2172157-01-4
• MF: C₉H₁₄FNO₂
• MW: 187.211366176605
• CID: 6425632
• PubChem ID: 165599820
• Update Time: 2025-06-08

2-(3-fluoro-2-hydroxypropyl)oxane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2-hydroxypropyl)oxane-2-carbonitrile
• EN300-1648047
• 2172157-01-4

• Inchi： 1S/C9H14FNO2/c10-6-8(12)5-9(7-11)3-1-2-4-13-9/h8,12H,1-6H2
• InChI Key： CSFXZJMDQFFZTR-UHFFFAOYSA-N
• SMILES： FCC(CC1(C#N)CCCCO1)O

Computed Properties

• Exact Mass: 187.10085685g/mol
• Monoisotopic Mass: 187.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.2Ų

Additional information on 2-(3-fluoro-2-hydroxypropyl)oxane-2-carbonitrile

Introduction to 2-(3-Fluoro-2-hydroxypropyl)oxane-2-carbonitrile (CAS No. 2172157-01-4)

2-(3-Fluoro-2-hydroxypropyl)oxane-2-carbonitrile (CAS No. 2172157-01-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-(3-fluoro-2-hydroxypropyl)oxane-2-carbonitrile.

Chemical Structure and Properties

The molecular formula of 2-(3-fluoro-2-hydroxypropyl)oxane-2-carbonitrile is C₉H₁₃FNO₃, with a molecular weight of approximately 196.19 g/mol. The compound features a cyclohexane ring substituted with a fluoro-hydroxypropyl group and a cyano group. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The hydroxyl group adds polarity and can form hydrogen bonds, enhancing the compound's solubility in polar solvents.

Synthesis Methods

The synthesis of 2-(3-fluoro-2-hydroxypropyl)oxane-2-carbonitrile has been reported using various methodologies. One common approach involves the reaction of 3-fluoro-1,2-propanediol with an appropriate nitrile derivative under controlled conditions. This reaction typically proceeds via a nucleophilic substitution mechanism, where the hydroxyl group on the propanediol attacks the carbon atom of the nitrile, leading to the formation of the desired product. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes, such as using catalysts that reduce waste and energy consumption.

Biological Activities

2-(3-fluoro-2-hydroxypropyl)oxane-2-carbonitrile has been extensively studied for its biological activities. One of its key applications is in the field of anticancer research. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are crucial for inhibiting tumor growth.

In addition to its anticancer properties, 2-(3-fluoro-2-hydroxypropyl)oxane-2-carbonitrile has also demonstrated potential as an anti-inflammatory agent. In vitro studies have indicated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Research Advancements

The promising preclinical results of 2-(3-fluoro-2-hydroxypropyl)oxane-2-carbonitrile have led to its evaluation in clinical trials. Several phase I and II trials are currently underway to assess its safety and efficacy in treating various diseases. Preliminary data from these trials have shown that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties.

In a recent phase II trial conducted by a leading pharmaceutical company, 2-(3-fluoro-2-hydroxypropyl)oxane-2-carbonitrile was tested in patients with advanced solid tumors. The results indicated that it could significantly reduce tumor size in a subset of patients, suggesting its potential as a novel therapeutic agent for cancer treatment.

Potential Applications and Future Directions

The versatility of 2-(3-fluoro-2-hydroxypropyl)oxane-2-carbonitrile opens up numerous possibilities for its application in drug development. Its anticancer and anti-inflammatory properties make it a valuable candidate for treating a wide range of diseases. Furthermore, ongoing research is focused on optimizing its structure to enhance its potency and selectivity.

In conclusion, 2-(3-fluoro-2-hydroxypropyl)oxane-2-carbonitrile (CAS No. 2172157-01-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development as a therapeutic agent.